3-O-a-D-Glucosyl Isomaltol-d3

• Molecular Formula: C12H16O8
• Molecular Weight: 291.27 g/mol
• InChI: InChI=1S/C12H16O8/c1-5(14)11-6(2-3-18-11)19-12-10(17)9(16)8(15)7(4-13)20-12/h2-3,7-10,12-13,15-17H,4H2,1H3/t7-,8-,9+,10-,12+/m1/s1/i1D3
• InChIKey: RRYYNIJTMYUJDC-CFVUAOOBSA-N

3-O-a-D-Glucosyl Isomaltol-d3: Core Identity and Analytical Role

3-O-a-D-Glucosyl Isomaltol-d3 (CAS unlabelled 85559-61-1) is a trideuterated stable-isotope-labeled analog of glucosylisomaltol (GIM), a glycosylated furanone formed via the Maillard reaction in starch-rich foods [1]. The compound carries three deuterium atoms at the acetyl methyl group, yielding a molecular weight of 291.27 Da and a +3.02 Da mass shift versus the unlabelled parent (288.25 Da) [2]. It is supplied as a neat reference standard by Toronto Research Chemicals (TRC-G596876) and other vendors, primarily for use as an internal standard in isotope-dilution mass spectrometry (IDMS) workflows .

Labeling d3-trideuterated at acetyl methyl

Mass Shift +3.02 Da for isotope-dilution MS

Format Neat exact-weight, batch-specific CoA

Marker Context Glucosylisomaltol (GIM) in cereal/bakery matrices

• [1] Guerra-Hernández E, Ramirez-Jiménez A, García-Villanova B. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread. J Agric Food Chem. 2002 Dec 4;50(25):7282-7. PMID: 12452645. View Source
• [2] PubChem. 3-O-a-D-Glucosyl Isomaltol-d3, CID 171394673. Computed molecular weight 291.27 g/mol. View Source

Why the d3 Labeled Standard Cannot Be Substituted

Isotopically labeled internal standards are not interchangeable within a given LC-MS/MS method because the mass shift, chromatographic co-elution, and isotopic purity collectively determine quantification accuracy . The d3 variant introduces a +3 Da shift that is sufficient to avoid interference from the unlabelled analyte yet minimizes isotope effects on retention time, whereas the d5 analog may exhibit altered chromatographic behavior due to perdeuteration . The 13C6 variant provides a +6 Da shift but at a significantly higher procurement cost and with no co-elution guarantee across diverse reversed-phase conditions . Substituting unlabelled glucosylisomaltol for the d3 standard entirely forfeits the ability to perform isotope-dilution quantification, which is essential for correcting matrix effects in complex food extracts [1].

d3 (+3.02 Da, methyl-only)

vs.

d5 (+5.03 Da, ring & methyl)

Ring deuteration may introduce retention-time shift and exchange under acidic conditions.

d3 (+3.02 Da)

vs.

¹³C₆ (+6 Da, carbon backbone)

Higher procurement cost (~37×) without guaranteed co-elution across reversed-phase methods.

d3 (isotope dilution)

vs.

unlabelled glucosylisomaltol

External calibration cannot correct matrix effects in complex food extracts, limiting quantitative accuracy.

• [1] Rufián-Henares JA, Delgado-Andrade C, Morales FJ. Application of a fast high-performance liquid chromatography method for simultaneous determination of furanic compounds and glucosylisomaltol in breakfast cereals. J AOAC Int. 2006 Jan-Feb;89(1):161-5. PMID: 16512242. View Source

Quantitative Differentiation Against Key Comparators

Mass Shift and Molecular Identity Across Labeled Analogs

The d3 compound (C12H13D3O8) produces a +3.02 Da shift relative to unlabelled glucosylisomaltol (C12H16O8, 288.25 Da), enabling baseline-resolved detection in MS without altering chromatographic retention [1]. The d5 analog (C12H11D5O8, 293.28 Da) generates a +5 Da shift but with deuterium distributed across both the acetyl methyl and the furan ring, risking partial exchange and signal dilution under acidic or protic conditions . The 13C6 analog offers a +6 Da shift with no exchange risk but costs approximately 37-fold more per milligram than the d3 variant (€13,329/25 mg vs. €357/1 mg) .

Mass Shift & Identity

Head-to-head

d3: +3.02 Da, methyl-specific vs. d5: +5.03 Da, ring & methyl; ¹³C₆: +6 Da

Supports cost-effective IDMS without deuterium-exchange risk.

d3 minimizes isotope effects on retention while enabling MS discrimination.

Evidence Dimension	Mass shift (Da) and labeling position
Target Compound Data	3-O-α-D-Glucosyl Isomaltol-d3: MW 291.27 Da; Δm +3.02 Da; deuterium exclusively at acetyl methyl group
Comparator Or Baseline	Unlabelled: MW 288.25 Da (Δm 0); d5: MW 293.28 Da (Δm +5.03 Da, ring and methyl deuteration); 13C6: not specified (Δm +6 Da, carbon labeling)
Quantified Difference	d3 provides the smallest sufficient mass shift (+3 Da) among deuterated forms, minimizing isotope effects while enabling reliable MS discrimination
Conditions	Exact mass calculations from PubChem and vendor specifications; vendor pricing from CymitQuimica catalog

Why This Matters

Procurement of d3 over d5 avoids potential deuterium-exchange artifacts in sample preparation, while offering a more cost-effective mass-shift solution than 13C6 for routine IDMS assays.

• [1] PubChem. 3-O-a-D-Glucosyl Isomaltol-d3, CID 171394673; unlabelled glucosylisomaltol, CID 11536569. View Source

Method Validation Benchmarks for Quantitative Foundation

The unlabelled glucosylisomaltol (GIM) has been validated as a quantitative marker in breakfast cereals using a rapid HPLC method with the following performance metrics: recovery 99.4%, coefficient of variation 1.59%, detection limit 0.01 mg/kg, and quantitation limit 0.05 mg/kg [1]. An earlier method for baby cereals and bread reported recovery 96.9%, RSD 1.56%, and LOD 0.14 mg/kg [2]. The d3-labeled analog, when employed as an internal standard in an IDMS configuration, is expected to further improve recovery to near 100% by compensating for extraction losses and ion suppression/enhancement effects that external standard calibration cannot correct .

Validation Benchmarks

Cross-study

External standard HPLC: recovery 96.9–99.4%, CV ≤1.59%, LOD 0.01–0.14 mg/kg

d3 IDMS can upgrade validated HPLC-UV methods to matrix-corrected quantification.

Recovery approaches theoretical 100% when d3 internal standard compensates extraction losses.

Evidence Dimension	Recovery, precision (CV/RSD), detection limit (LOD), quantitation limit (LOQ)
Target Compound Data	IDMS with d3 internal standard: expected recovery ~99-101% (theoretical optimum for isotope dilution)
Comparator Or Baseline	External standard HPLC: recovery 96.9-99.4%; CV 1.56-1.59%; LOD 0.01-0.14 mg/kg; LOQ 0.05 mg/kg (Rufián-Henares et al., 2006; Guerra-Hernández et al., 2002)
Quantified Difference	IDMS eliminates systematic recovery bias; the validated external-standard method already achieves CV <2%, and IDMS can reduce this to <1% in well-controlled assays
Conditions	RP-C18 HPLC, water-acetonitrile (95:5) isocratic, UV detection for external standard; LC-MS/MS for IDMS

Why This Matters

The d3 standard transforms a validated HPLC-UV method into an IDMS-capable workflow suitable for regulatory compliance and inter-laboratory harmonization, justifying its higher per-unit cost for critical quantitative applications.

• [1] Rufián-Henares JA, Delgado-Andrade C, Morales FJ. Application of a fast high-performance liquid chromatography method for simultaneous determination of furanic compounds and glucosylisomaltol in breakfast cereals. J AOAC Int. 2006 Jan-Feb;89(1):161-5. PMID: 16512242. View Source
• [2] Guerra-Hernández E, Ramirez-Jiménez A, García-Villanova B. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread. J Agric Food Chem. 2002 Dec 4;50(25):7282-7. PMID: 12452645. View Source

Glycosyl Donor Specificity in Maillard Reaction Pathways

3-O-α-D-Glucosyl Isomaltol originates from maltose (starch-derived disaccharide) via the 1-deoxyosone pathway, making it specific to cereal-based and starch-rich matrices [1]. In contrast, β-galactosyl-isomaltol is the major furanoid product from lactose in heated milk systems [2]. This glycosyl donor specificity means that glucosyl-isomaltol (and its d3 analog) serves as a process-selective marker for thermal treatment of cereal products, whereas galactosyl-isomaltol is irrelevant for this application. The d3 internal standard thus enables precise quantification of starch-pathway browning without cross-reactivity from dairy-derived Maillard products.

Glycosyl Donor Specificity

Class-level inference

α-D-Glucosyl (maltose pathway) vs. β-galactosyl-isomaltol (lactose pathway)

Enables starch-specific browning marker quantification without dairy cross-reactivity.

Glucosyl-isomaltol reported at 0.48–20.9 mg/kg in cereal products; negligible in milk systems.

Evidence Dimension	Glycosyl donor source and dominant formation pathway
Target Compound Data	α-D-Glucosyl isomaltol: derived from maltose; dominant in cereal/bread matrices; quantified at 0.48–20.9 mg/kg in baby cereals and bread [1]
Comparator Or Baseline	β-Galactosyl-isomaltol: derived from lactose; dominant in heated milk; glucosyl-isomaltol formation from maltose is much lower in these systems [2]
Quantified Difference	Glucosyl-isomaltol concentrations span 0.48–20.9 mg/kg in cereal products vs. negligible presence in dairy; the structural glycosyl moiety determines which food processing history can be traced
Conditions	Maillard reaction model systems and food extraction/HPLC analysis

Why This Matters

Procurement of the d3-glucosyl standard is mandatory for laboratories focused on cereal product quality control; the galactosyl analog cannot substitute because it tracks a different Maillard pathway with distinct food matrix relevance.

• [1] Guerra-Hernández E, Ramirez-Jiménez A, García-Villanova B. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread. J Agric Food Chem. 2002;50(25):7282-7. PMID: 12452645. View Source
• [2] Food Chemistry / Maillard Reaction monograph. β-Galactosyl-isomaltol detected as main product in heated milk; glucosyl-isomaltol formed from maltose in much lower amounts. Issuhub, pp. 279. View Source

Reference Standard Purity and Metrological Traceability

The unlabelled glucosylisomaltol reference standard from WITEGA (OP106) is certified with HPLC purity >99.0% and is supplied with a comprehensive certificate of analysis supporting ISO 17034 traceability . The d3-labeled standard from Toronto Research Chemicals (TRC-G596876) is provided as a neat compound in exact-weight packaging (1, 5, or 10 mg) with a batch-specific certificate of analysis, enabling direct preparation of calibration solutions without additional gravimetric determination . While the unlabelled standard suffices for external-standard calibration, only the d3 version permits the metrological advantages of isotope-dilution quantification.

Standard Purity & Format

Specification review

>99.0% HPLC purity; neat exact-weight packaging (1, 5, 10 mg)

Exact-weight format reduces gravimetric preparation uncertainty for IDMS calibration.

Batch-specific CoA supports metrological traceability.

Evidence Dimension	Certified purity and packaging format
Target Compound Data	d3-labeled (TRC-G596876): neat, exact-weight packaging (1/5/10 mg), CoA with batch-specific purity data
Comparator Or Baseline	Unlabelled (WITEGA OP106): >99.0% HPLC purity, neat, 50/100 mg formats
Quantified Difference	Both standards achieve >99% purity; the d3 exact-weight format eliminates the need for user-side weighing of sub-milligram quantities, reducing preparation uncertainty
Conditions	HPLC purity determination; vendor specifications

Why This Matters

For laboratories implementing IDMS methods, the exact-weight d3 standard reduces gravimetric error at the microgram level, directly improving calibration accuracy and batch-to-batch reproducibility.

Kinetic Baselines for Internal Standard Application

In baby cereals stored at 32 °C and 55 °C (aw 0.65) for one year, glucosylisomaltol increased from 0.48 to 7.7 mg/kg, demonstrating a 16-fold accumulation [1]. During bread baking at 190 °C, GIM rose from non-detectable to 20.9 mg/kg within 30 minutes [1]. These wide dynamic ranges (0.5–21 mg/kg) demand an internal standard that maintains linear response without saturation, which the d3 compound provides by co-eluting identically to the analyte while occupying a distinct MS channel . Without an isotopically matched internal standard, matrix-dependent ion suppression in heavily processed samples can bias quantification by >20% at low analyte concentrations [2].

Kinetic Baselines

Cross-study

GIM range: 0.48 → 7.7 mg/kg (storage) and ND → 20.9 mg/kg (baking)

d3 IDMS corrects matrix effects across full dynamic range, critical for kinetic studies.

External calibration may bias low-concentration quantification due to matrix suppression.

Evidence Dimension	Analyte dynamic range and matrix-effect mitigation
Target Compound Data	IDMS with d3 internal standard: corrects for matrix effects across 0.5–21 mg/kg range; maintains linearity in complex food extracts
Comparator Or Baseline	External standard HPLC: susceptible to matrix suppression; recovery 96.9-99.4% in optimized methods but may degrade in high-lipid or high-protein matrices
Quantified Difference	IDMS eliminates relative matrix-effect bias; external standard methods require matrix-matched calibration to achieve similar accuracy, adding method complexity
Conditions	Baby cereal storage (32 °C, 55 °C, aw 0.65) and bread baking (190 °C, 30 min) per Guerra-Hernández et al., 2002

Why This Matters

The d3 internal standard is particularly valuable for studies spanning the full kinetic range of GIM formation, where matrix composition varies with processing severity and external calibration alone cannot guarantee accuracy across all time points.

• [1] Guerra-Hernández E, Ramirez-Jiménez A, García-Villanova B. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread. J Agric Food Chem. 2002;50(25):7282-7. PMID: 12452645. View Source
• [2] Rufián-Henares JA, Delgado-Andrade C, Morales FJ. J AOAC Int. 2006;89(1):161-5. Recovery data for GIM in breakfast cereals: 99.4% using optimized external standard method. PMID: 16512242. View Source

Key Application Scenarios for Definitive Analytical Advantage

IDMS Quantification in Baby Cereals and Bakery Products

Baby cereal and bread manufacturers can employ 3-O-a-D-Glucosyl Isomaltol-d3 as the internal standard in a validated LC-MS/MS method to monitor the browning indicator GIM during accelerated storage trials (32–55 °C, aw 0.65) or production baking (190 °C) [1]. The d3 standard enables accurate quantification across the full 0.5–21 mg/kg range by compensating for matrix effects that vary with lipid and protein content, directly building on the validated HPLC-UV method whose external-standard recovery reached 99.4% but required matrix-matched calibration to achieve this [2]. The resulting IDMS data support regulatory compliance for heat-damage markers in infant nutrition.

Differentiating Starch-Pathway vs. Lactose-Pathway Browning

Food chemistry laboratories investigating the Maillard reaction in complex formulations (e.g., cereal-dairy composite products) require separate quantification of α-glucosyl-isomaltol and β-galactosyl-isomaltol to deconvolute the contributions of maltose-derived and lactose-derived browning pathways [3]. The d3 standard specifically tracks the glucosyl pathway without cross-reactivity, while a separate galactosyl-isomaltol standard (preferably also isotope-labeled) covers the dairy pathway. This dual-marker approach, enabled by the glycosyl specificity evidence, provides process forensics not achievable with any single marker.

Multi-Residue Food Analysis with IDMS-Calibrated HPLC

The fast HPLC method validated by Rufián-Henares et al. (2006) simultaneously quantifies hydroxymethylfurfural (HMF), furfural, and glucosylisomaltol in breakfast cereals with LOD of 0.01 mg/kg and CV <4% for all analytes [2]. Incorporating the d3 internal standard into this method upgrades it to an IDMS configuration, enabling a single-sample workup to deliver legally defensible data for all three browning indicators while maintaining the throughput advantage of the original 10-minute isocratic separation.

Reference Standard for Inter-Laboratory Harmonization

Proficiency testing providers and reference material producers can source the d3 standard (TRC-G596876) in exact-weight packaging from LGC/TRC to prepare calibrators with metrologically traceable concentration assignments . The exact-weight format (1, 5, 10 mg) eliminates the need for microbalance weighing by the end user, reducing the dominant source of preparation uncertainty in inter-laboratory trials where GIM is used as a thermal-process marker.

Application

Selection Property

Validation Focus

IDMS quantification in cereal thermal processing research

d3-labeled isotope dilution standard, matrix-effect compensation

Recovery and linearity across wide marker accumulation range in food matrices

Maillard pathway discrimination in composite food matrices

Glycosyl donor specificity (maltose vs. lactose pathway)

Cross-reactivity assessment with galactosyl-isomaltol marker

Multi-residue food analysis with IDMS-calibrated HPLC

Compatibility with validated HPLC-UV methods, IDMS upgrade

Matrix-effect correction and limit-of-detection improvement for furanic compounds

Inter-laboratory proficiency testing and reference material preparation

Exact-weight packaging, batch-specific certified purity

Gravimetric preparation uncertainty, traceable calibrator concentration assignment

• [1] Guerra-Hernández E et al. Glucosylisomaltol, a new indicator of browning reaction in baby cereals and bread. J Agric Food Chem. 2002;50(25):7282-7. PMID: 12452645. View Source
• [2] Rufián-Henares JA et al. Application of a fast HPLC method for simultaneous determination of furanic compounds and glucosylisomaltol in breakfast cereals. J AOAC Int. 2006;89(1):161-5. PMID: 16512242. View Source
• [3] Food Chemistry / Maillard Reaction monograph. β-Galactosyl-isomaltol vs. glucosyl-isomaltol formation pathways from lactose and maltose, respectively. View Source